Cas no 1135-15-5 (3-(3-Hydroxy-4-methoxyphenyl)propionic Acid (Dihydroisoferulic Acid))

3-(3-Hydroxy-4-methoxyphenyl)propionic Acid (Dihydroisoferulic Acid) Properties

Names and Identifiers

• 3-(3-HYDROXY-4-METHOXYPHENYL)PROPIONIC ACID
• 3-(3-Hydroxy-4-methoxyphenyl)propionic Acid (Dihydroisoferulic Acid)
• 3-(3-Hydroxy-4-methoxyphenyl)propanoic acid
• 3-(3-hydroxy-4-methoxyphenyl)-propionic acid
• 3-(3'-hydroxy-4'-methoxyphenyl)propionic acid
• 3-Hydroxy-4-methoxybenzenepropanoic acid
• AC1MBKBM
• CHEMBL338727
• dihydro(iso)ferulic acid
• Dihydroisoferulic acid
• Hydroisoferulic Acid
• SureCN490726
• 3-Hydroxy 4-methoxyhydrocinnamic acid
• DB-347508
• AKOS000190923
• ZVIJTQFTLXXGJA-UHFFFAOYSA-N
• EN300-56998
• A50644
• 3-Hydroxy-4-methoxy-benzenepropanoicAcid
• DTXCID2072916
• 3-(3-Hydroxy-4-methoxy-phenyl)-propionic acid
• DTXSID70150425
• HYDROCINNAMIC ACID, 3-HYDROXY-4-METHOXY-
• MFCD01444519
• SCHEMBL490726
• CCG-301790
• 4AC7M5U2UE
• UNII-4AC7M5U2UE
• Q27259341
• 3-(3-Hydroxy-4-methoxyphenyl)-propionic acid
• 3-(3-hydroxy-4-methoxyphenyl) propionic acid
• 3-(3-hydroxy-4-methoxyphenyl)propanoic acid
• 3-(3-hydroxy-4-methoxyphenyl)propionic acid, AldrichCPR
• CS-0216740
• Z317038026
• 1135-15-5
• beta-(3-Hydroxy-4-methoxyphenyl)propionic Acid
• Benzenepropanoic acid, 3-hydroxy-4-methoxy-
• CHEBI:189726
• 3-Hydroxy-4-methoxy-benzenepropanoic Acid
• .BETA.-(3-HYDROXY-4-METHOXYPHENYL)PROPIONIC ACID
• Hydroisoferulic acid
• +Expand

• MDL： MFCD01444519
• InChIKey： ZVIJTQFTLXXGJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2,4,6,11H,3,5H2,1H3,(H,12,13)
• SMILES： COC1=C(C=C(C=C1)CCC(=O)O)O

Computed Properties

• Exact Mass: 196.07356
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 196.073559
• Heavy Atom Count: 14
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.76
• Refractive Index: 1.562
• Boiling Point: 378.8±27.0 °C at 760 mmHg
• Melting Point: 145-147°C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 152.2±17.2 °C
• Density: 1.3±0.1 g/cm3